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Cat. No.: B10796834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TH5487 is a potent and selective small-molecule inhibitor of 8-oxoguanine DNA glycosylase 1

(OGG1).[1][2] OGG1 is a key enzyme in the base excision repair (BER) pathway, responsible

for recognizing and excising the premutagenic lesion 8-oxoguanine (8-oxoG) from DNA.[3]

Beyond its canonical role in DNA repair, OGG1 has been shown to modulate the binding of

transcription factors, such as NF-κB, to chromatin, thereby influencing gene expression,

particularly in inflammatory responses.[2][4]

TH5487 inhibits OGG1 by binding to its active site, which prevents the recognition and repair of

8-oxoG lesions.[3][4] This inhibition leads to an accumulation of 8-oxoG in the genome and

alters the chromatin dynamics of OGG1, reducing its recruitment to sites of DNA damage.[3]

Consequently, TH5487 treatment can modulate the binding of transcription factors that are

sensitive to the redox state of chromatin, making it a valuable tool for studying the interplay

between DNA damage, repair, and gene regulation.

These application notes provide a detailed protocol for performing Chromatin

Immunoprecipitation (ChIP) on cells treated with TH5487 to investigate the effects of OGG1

inhibition on the chromatin occupancy of specific DNA-binding proteins.
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Key Applications
Investigating the effect of OGG1 inhibition on the recruitment of DNA repair factors to

chromatin.

Studying the influence of OGG1 activity on the binding of transcription factors, such as NF-

κB, to target gene promoters.

Elucidating the role of 8-oxoG lesions in modulating protein-DNA interactions.

Quantitative Data Summary
The following tables summarize quantitative data regarding the use and effects of TH5487.

Table 1: TH5487 Inhibitor Profile

Parameter Value Reference

Target
8-oxoguanine DNA

glycosylase 1 (OGG1)
[1][2]

IC₅₀ 342 nM [1]

Mechanism of Action

Active-site inhibitor, prevents

OGG1 from recognizing its

DNA substrate

[1][2]

Table 2: Effect of TH5487 on Protein-Chromatin Binding (ChIP-qPCR)
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Target
Protein

Gene
Promoter

Cell Line Treatment

Fold
Change in
Binding (vs.
Control)

Reference

OGG1 Cxcl1 MLE 12
5 µM TH5487

+ TNFα
Decreased [2]

OGG1 Cxcl2 MLE 12
5 µM TH5487

+ TNFα
Decreased [2]

NF-κB (p65) Cxcl1 MLE 12
5 µM TH5487

+ TNFα

Significantly

Decreased
[2]

NF-κB (p65) Cxcl2 MLE 12
5 µM TH5487

+ TNFα

Significantly

Decreased
[2]

Signaling Pathway and Experimental Workflow
Signaling Pathway of TH5487 Action
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TH5487 Signaling Pathway

Oxidative Stress
(e.g., ROS)

Guanine in DNA

oxidation

TH54878-oxoGuanine in DNA

OGG1

recruits

Base Excision Repair

initiates

NF-κB

facilitates binding to 8-oxoG sites

inhibits

Gene Transcription

Pro-inflammatory
Gene Promoters

binds

activates
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ChIP Experimental Workflow with TH5487 Treatment

Start: Cell Culture

TH5487 Treatment
(e.g., 5-10 µM, 1-6 hours)

1. Cross-linking
(Formaldehyde)

2. Cell Lysis & Chromatin Shearing
(Sonication or Enzymatic Digestion)

3. Immunoprecipitation
(Antibody against protein of interest)

4. Washing
(Remove non-specific binding)

5. Elution & Reverse Cross-linking

6. DNA Purification

7. Downstream Analysis
(qPCR, ChIP-seq)

End: Data Interpretation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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